Cas no 1075-21-4 (Isothiazole, 5-phenyl-)

Isothiazole, 5-phenyl- Properties

Names and Identifiers

• Isothiazole, 5-phenyl-
• 5-phenyl-1,2-thiazole
• 5-PHENYLISOTHIAZOLE
• 5-Phenyl-1,2-thiazol
• 5-Phenylisothiazol
• Isothiazole,5-phenyl
• AKOS006284158
• InChI=1/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7
• DTXSID40295493
• NSC102320
• NSC-102320
• SCHEMBL6422894
• 1075-21-4
• +Expand

• InChIKey： GCJTZGLHWFXNSS-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7NS/c1-2-4-8(5-3-1)9-6-7-10-11-9/h1-7H
• SMILES： C1(C2SN=CC=2)C=CC=CC=1

Computed Properties

• Exact Mass: 161.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 161.03
• Heavy Atom Count: 11
• Complexity: 121
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• LogP: 2.81010
• PSA: 41.13000
• Boiling Point: 201.9 °C at 760 mmHg
• Flash Point: 71.9 °C
• Density: 1.173

Isothiazole, 5-phenyl- Security Information

Isothiazole, 5-phenyl- Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%